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Get Quote

What the Search Results Contain

The search results indicate that compounds like Boc-Met-OMe and Boc-Leu-OMe are established reagents

used in peptide synthesis [1] [2]. However, the specific dipeptide Boc-Met-Leu-OMe was not mentioned.

Here's the related, available data:

Compound Name
CAS
Number

Relevance to Your
Search

Available Data

Boc-L-Leucine methyl
ester(Boc-Leu-OMe) [2]

63096-02-
6

A building block for
Boc-Met-Leu-OMe

Appearance, molecular
formula, storage conditions

Boc-N-Me-Leu-OH [3] 53363-89-
6

A related, modified
leucine derivative

Purity, physical state, melting
point, specific rotation

Experimental Workflow for Solubility Determination

If you need to determine the solubility yourself, you can follow this general workflow. The diagram below

outlines the key steps.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Controlled reversible methionine-selective sulfimidation of ... [pmc.ncbi.nlm.nih.gov]

2. Boc-L-leucine methyl ester [chemimpex.com]

3. Boc-N-Me-Leu-OH 53363-89-6 [tcichemicals.com]

To cite this document: Smolecule. [Boc-Met-Leu-OMe solubility acetonitrile methanol]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b8924682#boc-met-leu-ome-

solubility-acetonitrile-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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